Cas no 62325-31-9 (Phenanthrene, 2,7-diiodo-)

Phenanthrene, 2,7-diiodo- Properties

Names and Identifiers

• Phenanthrene, 2,7-diiodo-
• 2,7-diiodophenanthrene
• DTXSID90489562
• SCHEMBL1419169
• 62325-31-9

• InChIKey： SUFSPCXKCJYCKL-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H8I2/c15-11-3-5-13-9(7-11)1-2-10-8-12(16)4-6-14(10)13/h1-8H
• SMILES： C1=CC2=C(C=CC3=C2C=CC(=C3)I)C=C1I

Computed Properties

• Exact Mass: 429.87064
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 429.87155g/mol
• Heavy Atom Count: 16
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Boiling Point: 478.2 °C at 760 mmHg
• Flash Point: 261.8 °C
• Density: 2.13